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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for conducting accelerated weathering tests

on polymeric materials, with a specific focus on evaluating the efficacy of UV absorbers.

Understanding the durability of polymers and the protective capabilities of additives is crucial

for a wide range of applications, from medical devices and drug delivery systems to packaging

and coatings. Accelerated weathering tests simulate the damaging effects of sunlight,

temperature, and moisture in a laboratory setting, providing valuable data on material

performance in a fraction of the time required for natural outdoor exposure.[1][2][3][4][5]

Introduction to Polymer Degradation and UV
Protection
Polymers are susceptible to degradation upon exposure to environmental stressors, particularly

ultraviolet (UV) radiation from sunlight. This degradation, known as photo-oxidation, can lead to

a variety of undesirable changes in the material's properties, including:
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Color Fading and Yellowing: Changes in the chemical structure of the polymer can alter its

ability to absorb and reflect light, leading to discoloration.[6]

Loss of Gloss: Surface degradation can cause a reduction in the smoothness and reflectivity

of the polymer.

Embrittlement and Cracking: Chain scission and cross-linking of polymer chains can reduce

flexibility and lead to the formation of microcracks.[6]

Reduced Mechanical Strength: Degradation can compromise the tensile strength, impact

resistance, and other mechanical properties of the polymer.[1][7]

UV absorbers are additives incorporated into polymers to protect them from the damaging

effects of UV radiation.[4] They function by absorbing harmful UV rays and dissipating the

energy as harmless heat, thereby preventing the initiation of the photo-oxidative degradation

process.[4] Hindered Amine Light Stabilizers (HALS) are another class of stabilizers that act as

radical scavengers, interrupting the degradation cascade.[4] Often, a combination of UV

absorbers and HALS is used to provide comprehensive protection.

Experimental Protocols
This section outlines a detailed protocol for accelerated weathering testing based on widely

recognized ASTM and ISO standards.[2][8][9][10][11][12][13][14]

Materials and Equipment
Polymer Samples: Prepare test specimens of the polymer with and without the UV absorber.

Control samples (without UV absorber) are essential for comparison. Specimen dimensions

should be standardized, for example, 75 mm x 150 mm flat panels.[8]

Accelerated Weathering Chamber: A fluorescent UV lamp apparatus (e.g., QUV tester) or a

xenon arc lamp apparatus is required.[2][12][15]

Fluorescent UV (QUV): Utilizes UVA-340 lamps to simulate the short-wavelength UV

portion of sunlight.[11][13]

Xenon Arc: Provides a full-spectrum simulation of natural sunlight.[10][12][15]
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Spectrocolorimeter or Spectrophotometer: For measuring color change (CIELAB ΔE*).

Gloss Meter: For measuring gloss retention.

Universal Testing Machine: For evaluating mechanical properties (e.g., tensile strength,

elongation at break).

Experimental Procedure
Step 1: Sample Preparation and Conditioning

Prepare a sufficient number of replicate specimens for each material (polymer with and

without UV absorber) to be tested at various exposure intervals.

Clean the specimens to remove any surface contaminants.

Condition the specimens at a standard laboratory atmosphere (e.g., 23°C ± 2°C and 50% ±

5% relative humidity) for at least 24 hours prior to testing.[8]

Step 2: Accelerated Weathering Exposure

The following are example test cycles based on ASTM G154 for a fluorescent UV apparatus.

Specific conditions should be chosen based on the material and its intended application.

ASTM G154 Cycle 1 (Typical for General Plastics):

Step Function Duration
Irradiance (at
340 nm)

Temperature

1 UV Exposure 8 hours 0.89 W/m²
60°C (Black

Panel)

2 Condensation 4 hours Off
50°C (Black

Panel)

Place the conditioned specimens in the sample holders of the accelerated weathering

chamber.
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Program the chamber to run the selected test cycle.

Periodically remove specimens at predetermined intervals (e.g., 250, 500, 1000, 2000 hours)

for evaluation.

Step 3: Property Evaluation

At each exposure interval, evaluate the following properties for both the control and UV-

stabilized polymer samples:

Visual Inspection: Note any visible changes such as cracking, crazing, or chalking.

Color Measurement: Use a spectrocolorimeter to measure the CIELAB L, a, and b* values.

Calculate the total color change (ΔE) using the following formula: ΔE = [(ΔL)\² + (Δa)\² +

(Δb*)\²]^½

Gloss Measurement: Use a gloss meter to measure the specular gloss at a specified angle

(e.g., 60°). Calculate the percent gloss retention relative to the unexposed sample.

Mechanical Testing: Perform tensile tests using a universal testing machine to determine

properties such as tensile strength, elongation at break, and modulus of elasticity.

Data Presentation
The following tables present representative data illustrating the protective effect of a UV

absorber in a polymer subjected to accelerated weathering.

Table 1: Color Change (ΔE*) of Polymer Samples

Exposure Time (hours)
Polymer without UV
Absorber (ΔE)

Polymer with UV Absorber
(ΔE)

0 0.0 0.0

500 5.2 1.5

1000 9.6 2.8

2000 15.8 4.5
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Table 2: Gloss Retention (%) of Polymer Samples

Exposure Time (hours)
Polymer without UV
Absorber (%)

Polymer with UV Absorber
(%)

0 100 100

500 75 95

1000 50 88

2000 25 75

Table 3: Tensile Strength Retention (%) of Polymer Samples

Exposure Time (hours)
Polymer without UV
Absorber (%)

Polymer with UV Absorber
(%)

0 100 100

500 85 98

1000 65 92

2000 40 85

Mandatory Visualization
The following diagrams illustrate the key processes involved in polymer degradation and the

experimental workflow for accelerated weathering testing.
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Polymer Photo-Oxidation Pathway

Protection Mechanism of UV Absorber
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Caption: Mechanism of Polymer Photo-Oxidation and UV Absorber Protection.
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Caption: Experimental Workflow for Accelerated Weathering Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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